Cas no 20928-05-6 (8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid)

• Product Name: 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid
• CAS No: 20928-05-6
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 1396889
• PubChem ID: 3290024
• Update Time: 2025-10-31

8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Dibenzothiophenecarboxylic acid
• dibenzothiophene-2-carboxylic acid
• 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid
• 20928-05-6
• MFCD00496613
• AKOS003235599
• SY381874
• DTXSID40391106
• FESBZBHBDLEBID-UHFFFAOYSA-N
• EN300-11735132
• Z2049899314
• 8-thiatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid
• SCHEMBL3111619
• dibenzo[b,d]thiophene-2-carboxylic acid

• Inchi： 1S/C13H8O2S/c14-13(15)8-5-6-12-10(7-8)9-3-1-2-4-11(9)16-12/h1-7H,(H,14,15)
• InChI Key： FESBZBHBDLEBID-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 228.02454
• Monoisotopic Mass: 228.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Additional information on 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid

Introduction to 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid (CAS No. 20928-05-6)

8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 20928-05-6, is a complex organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This tricyclic hydrocarbon derivative exhibits a distinctive thiatricyclic backbone, which is a fused ring system consisting of three sulfur-containing rings, making it a structurally intriguing molecule for medicinal chemists and material scientists alike.

The molecular structure of 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid is characterized by a highly conjugated system of double bonds and the presence of multiple stereocenters. This conjugation not only imparts unique electronic properties to the molecule but also opens up possibilities for diverse functionalization strategies. The carboxylic acid group at the 4-position serves as a key pharmacophore, enabling further derivatization to explore various biological pathways.

In recent years, there has been growing interest in tricyclic compounds due to their potential as drug candidates. The thiatricyclic core is particularly attractive because it mimics the scaffold of several natural products known for their biological activity. For instance, similar structures have been found in marine organisms and terrestrial plants, where they often exhibit antimicrobial, anti-inflammatory, or anticancer properties. The compound 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid (CAS No. 20928-05-6) is no exception and has been studied for its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with biological targets in unique ways due to its rigid tricyclic structure and the presence of sulfur atoms. Sulfur-containing heterocycles are well-known for their role in drug design because they can form stable bonds with biological molecules such as enzymes and receptors. The thiatricyclic system in 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid (CAS No. 20928-05-6) provides a platform for designing molecules that can modulate these interactions.

Recent studies have begun to explore the pharmacological profile of this compound and its derivatives. Preliminary in vitro assays have shown that certain analogs of 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid (CAS No. 20928-05-6) exhibit promising activity against various disease-related targets. For example, some derivatives have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings have spurred further research into optimizing the structure of this compound to enhance its potency and selectivity.

The synthesis of 8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid (CAS No. 20928-05-6) presents significant challenges due to its complex tricyclic framework and multiple stereocenters. However， advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision。 Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have been instrumental in developing efficient synthetic routes to this compound and its derivatives。

The versatility of 8-thiatricyclo7.4.0.0,, including its ability to undergo various chemical transformations while retaining its core structure, makes it an invaluable scaffold for drug discovery efforts。 By modifying different functional groups or introducing new substituents， researchers can generate a library of compounds with tailored biological activities。 This flexibility has led to several innovative approaches being explored， including covalent inhibitors， allosteric modulators， and probes for structural biology studies。

The potential applications of 8-thiatricyclo,, particularly in oncology and inflammatory diseases, are vast。 Its unique structural features make it an attractive candidate for developing novel therapeutics that can address unmet medical needs。 As research continues， it is likely that more derivatives will be discovered that exhibit enhanced efficacy， reduced side effects， or improved pharmacokinetic profiles compared to existing treatments。

In conclusion，8-thiatricyclo,, identified by CAS No., stands out as a structurally complex yet biologically promising compound with significant potential in pharmaceutical development。 Its thiatricyclic backbone， conjugated system， and carboxylic acid functionality provide a rich framework for medicinal chemists to explore new therapeutic avenues。 With ongoing research efforts aimed at optimizing its properties， this molecule represents an exciting opportunity for future drug discovery initiatives。